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Compound of Interest

Compound Name: Adamantane-d16

Cat. No.: B121117

For researchers and scientists engaged in drug development and other advanced scientific
endeavors, the safe handling and disposal of specialized chemical compounds are paramount.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Adamantane-d16, ensuring the protection of laboratory personnel and the
environment.

Adamantane-d16 (C10D16), a deuterated form of adamantane, is a solid compound.[1] While
it is not classified as a hazardous material for transport, it is a combustible solid and requires
careful handling and disposal.[2] Adherence to proper disposal protocols is crucial to maintain a
safe laboratory environment and comply with regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Item Specification

Eye Protection Safety glasses with side shields or goggles
Hand Protection Chemical-resistant gloves (e.g., nitrile)
Respiratory Protection Type N95 (US) or equivalent respirator
Protective Clothing Laboratory coat

Note: This information is based on general recommendations for solid, non-volatile chemicals.
Always consult your institution's specific chemical hygiene plan and the material's Safety Data
Sheet (SDS) for detailed guidance.

Step-by-Step Disposal Protocol

The primary method for the disposal of Adamantane-d16 is through a licensed hazardous
waste disposal company. High-temperature incineration in a facility equipped with an
afterburner and scrubber is a recommended method for adamantane and its derivatives.[3]

o Waste Identification and Segregation:

o All materials contaminated with Adamantane-d16, including the pure compound,
contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as
hazardous chemical waste.

o Use a dedicated, clearly labeled, and sealed waste container for all Adamantane-d16
waste. Do not mix with other waste streams unless compatibility has been confirmed.

o Packaging Waste:

o Solid Waste: Carefully transfer any solid Adamantane-d16 into a designated hazardous
waste container. Minimize the generation of dust.

o Contaminated Labware: Place all contaminated disposable labware directly into the
designated solid hazardous waste container.
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o Liquid Waste: If Adamantane-d16 is in a solution, transfer the liquid to a compatible, leak-
proof hazardous waste container.

e Labeling Waste Containers:

[¢]

Clearly label the hazardous waste container with the full chemical name: "Adamantane-
di6".

Include the CAS number: 30470-60-1.

[¢]

[e]

Indicate the primary hazard (e.g., "Combustible Solid").

Record the date of waste accumulation.

o

o Storage of Waste:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.

o The storage location should be a designated satellite accumulation area for hazardous
waste, in accordance with your institution's policies.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide the EHS department with a complete and accurate description of the waste,
including the chemical name and quantity.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Adamantane-d16.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b121117?utm_src=pdf-body
https://www.benchchem.com/product/b121117?utm_src=pdf-body
https://www.benchchem.com/product/b121117?utm_src=pdf-body
https://www.benchchem.com/product/b121117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Adamantane-d16.

Quantitative Data Summary

While specific quantitative disposal limits for Adamantane-d16 are not readily available and
are often determined by local regulations, the following table summarizes key identification and
property data.

Property Value Reference
Chemical Formula C10D16

CAS Number 30470-60-1

Molecular Weight 152.33 g/mol

Form Solid

Melting Point 209-212 °C (subl.)

Storage Class 11 - Combustible Solids
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Adamantane-d16, thereby protecting themselves, their
colleagues, and the environment. Always consult your institution's specific chemical hygiene
and waste disposal plans for detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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